![molecular formula C10H7ClN4O B1480934 2-(Azidomethyl)-5-(2-chlorophenyl)oxazole CAS No. 2098091-69-9](/img/structure/B1480934.png)
2-(Azidomethyl)-5-(2-chlorophenyl)oxazole
Overview
Description
2-(Azidomethyl)-5-(2-chlorophenyl)oxazole is a research chemical compound . It has a molecular weight of 234.64 g/mol and a molecular formula of C10H7ClN4O .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the Canonical SMILES: C1=CC=C(C(=C1)C2=CN=C(O2)CN=[N+]=[N-])Cl .Chemical Reactions Analysis
The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole . Two predicted mechanisms have been reported for the 1,3-dipolar cycloaddition .Physical And Chemical Properties Analysis
This compound has a molecular weight of 234.64 g/mol and a molecular formula of C10H7ClN4O . It is a stable compound .Scientific Research Applications
Synthesis and Reactivity
Oxazoles, including derivatives similar to 2-(Azidomethyl)-5-(2-chlorophenyl)oxazole, are valuable scaffolds in organic chemistry. They serve as intermediates in the synthesis of more complex molecules due to their reactivity and ability to undergo various substitution reactions. For instance, the synthesis of extended oxazoles demonstrates the utility of halomethyl-oxazole compounds in preparing alkylamino-, alkylthio-, and alkoxy-(methyl) oxazoles, showcasing their versatility as synthetic intermediates (Patil & Luzzio, 2016). Additionally, the development of a continuous multistep synthesis process for 2-(azidomethyl)oxazoles from vinyl azides highlights the advancements in efficient production techniques for these compounds (Rossa et al., 2018).
Biological Activities
Oxazole derivatives are explored for their potential biological activities. Synthesis and molecular docking studies of new oxazole clubbed pyridyl-pyrazolines have shown anticancer and antimicrobial activities, underlining the significance of oxazole motifs in the development of new therapeutic agents (Katariya et al., 2021). Furthermore, the synthesis of optically pure 2-azido-1-arylethanols and their conversion to triazole-containing beta-blocker analogues employing click chemistry reveal the role of azido-oxazoles in the creation of compounds with potential biological activity (Ankati et al., 2008).
Material Science and Photophysics
Oxazoles are also relevant in material science, where their fluorescent properties are of interest. The synthesis of fluorescent trisubstituted oxazoles via a facile tandem reaction showcases the potential of oxazoles in the development of new materials with desirable optical properties (Xie et al., 2017).
Properties
IUPAC Name |
2-(azidomethyl)-5-(2-chlorophenyl)-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN4O/c11-8-4-2-1-3-7(8)9-5-13-10(16-9)6-14-15-12/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHJOKZPYJHGNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CN=C(O2)CN=[N+]=[N-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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